Cas no 1025564-26-4 ((2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide)

• Product Name: (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide
• CAS No: 1025564-26-4
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• MDL: MFCD01567500
• CID: 4568477
• Update Time: 2025-06-20

(2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-ACETYL-3-((4-METHOXYPHENYL)AMINO)-N-PHENYLPROP-2-ENAMIDE
• (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide
• Butanamide, 2-[[(4-methoxyphenyl)amino]methylene]-3-oxo-N-phenyl-

• MDL： MFCD01567500
• Inchi： 1S/C18H18N2O3/c1-13(21)17(18(22)20-15-6-4-3-5-7-15)12-19-14-8-10-16(23-2)11-9-14/h3-12,19H,1-2H3,(H,20,22)
• InChI Key： DLHKSLGVTMSIIO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C(=CNC1=CC=C(OC)C=C1)C(=O)C

Computed Properties

• Exact Mass: 310.131742g/mol
• Monoisotopic Mass: 310.131742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 310.3g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide

Introduction to (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide (CAS No. 1025564-26-4)

(2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide (CAS No. 1025564-26-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of compounds known as aminomethylidenes. Its unique structure and chemical properties make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide is C₁₉H₁₉N₃O₃, and its molecular weight is approximately 337.37 g/mol. The compound features a conjugated system with a methoxyphenyl group, an amino group, and a ketone functionality, which collectively contribute to its chemical reactivity and biological activity.

In recent years, the study of (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide has been driven by its potential as a lead compound for drug discovery. Research has shown that this compound exhibits significant antiproliferative activity against various cancer cell lines, making it a valuable target for the development of anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) with IC₅₀ values in the low micromolar range.

Beyond its anticancer properties, (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD) are characterized by excessive inflammation, which can lead to tissue damage and functional impairment. A study published in the European Journal of Medicinal Chemistry in 2020 reported that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

The mechanism of action of (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide is not yet fully understood, but preliminary studies suggest that it may act through multiple pathways. One possible mechanism involves the modulation of key signaling pathways involved in cell proliferation and inflammation, such as the MAPK/ERK pathway and the NF-κB pathway. Additionally, this compound may interact with specific protein targets, such as kinases or transcription factors, to exert its biological effects.

The synthesis of (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide has been optimized to improve yield and purity. A common synthetic route involves the condensation of (4-methoxyphenyl)amine with 3-oxobutanoyl chloride in the presence of a base, followed by treatment with benzoyl chloride to form the final amide product. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical development.

In preclinical studies, (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide has shown promising results in animal models of cancer and inflammation. For example, a study published in Cancer Letters in 2019 reported that oral administration of this compound significantly reduced tumor growth in mice xenografted with human lung cancer cells (A549). Similarly, another study published in Inflammation Research in 2018 demonstrated that this compound effectively attenuated inflammatory responses in rodent models of arthritis.

The safety profile of (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide is an important consideration for its potential therapeutic use. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver or kidneys. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide (CAS No. 1025564-26-4) is a promising compound with diverse biological activities that make it a valuable target for drug discovery and development. Its potential applications in cancer therapy and anti-inflammatory treatments highlight its significance in modern medicinal chemistry. Ongoing research continues to explore new avenues for optimizing its properties and expanding its therapeutic potential.